Cas no 1023558-91-9 (5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione)

• Product Name: 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione
• CAS No: 1023558-91-9
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• MDL: MFCD00171043
• CID: 5012896
• Update Time: 2026-02-27

5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-2-(2-(4-NITROPHENYL)-2-OXOETHYL)CYCLOHEXANE-1,3-DIONE
• 5-methyl-2-[2-(4-nitrophenyl)-2-oxoethyl]cyclohexane-1,3-dione
• 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione

• MDL： MFCD00171043
• Inchi： 1S/C15H15NO5/c1-9-6-14(18)12(15(19)7-9)8-13(17)10-2-4-11(5-3-10)16(20)21/h2-5,9,12H,6-8H2,1H3
• InChI Key： FOGBGORYFIIMBH-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CC(C1CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 441
• XLogP3: 1.6
• Topological Polar Surface Area: 97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione

5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione (CAS No. 1023558-91-9): A Comprehensive Overview

5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione (CAS No. 1023558-91-9) is a specialized organic compound with a unique molecular structure that makes it valuable in various research and industrial applications. This compound belongs to the class of cyclohexane-1,3-dione derivatives, which are known for their reactivity and utility in synthetic chemistry. The presence of a 4-nitrophenyl group and a methyl substituent enhances its chemical properties, making it a subject of interest in pharmaceutical and material science research.

The compound's molecular formula is C₁₅H₁₅NO₅, and it features a cyclohexane-1,3-dione core functionalized with a 2-oxoethyl side chain. This structural motif is particularly significant in the development of novel chemical entities, as it can participate in various reactions, including Michael additions and condensation reactions. Researchers often explore 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione for its potential as a building block in the synthesis of more complex molecules.

In recent years, the demand for specialty chemicals like 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione has surged due to advancements in drug discovery and material science. The compound's nitrophenyl group contributes to its electron-withdrawing properties, which are crucial in designing molecules with specific electronic characteristics. This feature is particularly relevant in the development of organic semiconductors and photocatalysts, areas that have gained significant attention in sustainable technology research.

One of the most frequently searched questions related to this compound is: "What are the applications of 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione in medicinal chemistry?" Studies suggest that derivatives of cyclohexane-1,3-dione exhibit bioactive properties, including antimicrobial and anti-inflammatory effects. While CAS No. 1023558-91-9 itself is primarily used in research, its structural analogs have shown promise in preclinical studies for targeting specific enzymes and pathways.

The synthesis of 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione typically involves multi-step organic reactions, starting from readily available precursors like cyclohexane-1,3-dione and 4-nitroacetophenone. Researchers often optimize these processes to improve yield and purity, as high-quality samples are essential for accurate experimental results. The compound's purity is typically verified using techniques such as HPLC, NMR spectroscopy, and mass spectrometry.

Another trending topic in the chemical community is the role of nitroaromatic compounds in green chemistry. The 4-nitrophenyl moiety in 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione has been investigated for its potential in catalytic reduction reactions, which are important for environmental remediation. This aligns with the growing interest in sustainable chemical processes and the reduction of hazardous waste in industrial applications.

From a commercial perspective, 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione is available through specialty chemical suppliers, often with custom purity grades to meet research needs. Its price and availability can vary depending on market demand and the complexity of synthesis. Researchers looking for this compound frequently search for terms like "buy 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione" or "CAS 1023558-91-9 supplier" to find reliable sources.

In conclusion, 5-Methyl-2-(2-(4-nitrophenyl)-2-oxoethyl)cyclohexane-1,3-dione (CAS No. 1023558-91-9) represents an important intermediate in organic synthesis with potential applications across multiple scientific disciplines. Its unique structure and reactivity profile continue to make it a valuable tool for researchers exploring new chemical spaces. As the field of functional materials and drug discovery evolves, compounds like this will likely play an increasingly important role in scientific innovation.